(R)-1-Ethyl-3-methyl-piperazine dihydrochloride
Overview
Description
“®-1-Ethyl-3-methyl-piperazine dihydrochloride” is a chemical compound . It is an active enantiomer of cetirizine, an antihistamine . Its principal effects are mediated via selective inhibition of H1 receptors . It is used to reduce allergy symptoms such as red, itchy, or watery eyes; a runny nose; sneezing; rashes; or reactions to insect bites or stings .
Synthesis Analysis
The synthesis of piperazine derivatives like “®-1-Ethyl-3-methyl-piperazine dihydrochloride” can be complex. Chiral sulfinamides are among the best known chiral auxiliaries in the stereoselective synthesis of amines and their derivatives . Piperazine ranks as the third most common nitrogen heterocycle in drug discovery .Molecular Structure Analysis
The molecular structure of “®-1-Ethyl-3-methyl-piperazine dihydrochloride” is C5H12N2 · 2HCl with a molecular weight of 173.08 g/mol . The crystal structure of levocetirizine dihydrochloride, a related compound, has been studied .Chemical Reactions Analysis
The chemical reactions involving “®-1-Ethyl-3-methyl-piperazine dihydrochloride” can be complex. For example, N-(1-Naphthyl)ethylenediamine dihydrochloride, a related compound, is widely used in the quantitative analysis of nitrate and nitrite in water samples by colorimetry .Scientific Research Applications
Therapeutic Uses and Molecular Designs
(R)-1-Ethyl-3-methyl-piperazine dihydrochloride, as part of the broader class of piperazine derivatives, plays a significant role in the development of drugs with various therapeutic uses. Piperazine itself is a six-membered nitrogen-containing heterocycle, which is foundational in the rational design of numerous drugs. Modifications to the piperazine nucleus significantly impact the medicinal potential of the resultant molecules, leading to applications across a spectrum of therapeutic areas including CNS agents, anticancer, cardio-protective agents, antiviral, anti-tuberculosis, anti-inflammatory, antidiabetic, and antihistamine profiles, as well as agents for pain relief and imaging applications (Rathi et al., 2016).
Anti-mycobacterial Activity
Piperazine and its analogs have demonstrated significant potential in combating Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This highlights the scaffold's versatility and importance in medicinal chemistry, especially in addressing global health challenges like tuberculosis (Girase et al., 2020).
Drug Metabolism and N-dealkylation
Arylpiperazine derivatives, utilized mainly in the treatment of depression, psychosis, or anxiety, undergo significant metabolism, including N-dealkylation, leading to the formation of 1-aryl-piperazines. These metabolites have a variety of effects, primarily related to serotonin receptors, showcasing the complexity and breadth of piperazine's role in pharmacology (Caccia, 2007).
Pharmacological and Synthetic Reviews
Reviews on piperazine and morpholine derivatives have shed light on their broad spectrum of pharmaceutical applications. These compounds are key in developing novel methods for synthesizing derivatives, highlighting the ongoing interest and potential in piperazine-based pharmacophore for a range of pharmacologic activities (Mohammed et al., 2015).
Novel Opioid-Like Compounds
Emerging research into novel psychoactive substances, such as MT-45, which contains a piperazine structure, points to opioid-like desired and unwanted effects. This illustrates the flexibility of the piperazine scaffold in contributing to the development of new therapeutic agents, albeit with attention to potential dependency and side effects (Siddiqi et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(3R)-1-ethyl-3-methylpiperazine;dihydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2.2ClH/c1-3-9-5-4-8-7(2)6-9;;/h7-8H,3-6H2,1-2H3;2*1H/t7-;;/m1../s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZQXZFBVEYXZIP-XCUBXKJBSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCNC(C1)C.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1CCN[C@@H](C1)C.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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